3-chloro-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,2-dimethylpropanamide

• IUPAC Name: 3-chloro-N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C15H18ClFN2O2/c1-15(2,9-16)14(21)18-11-7-13(20)19(8-11)12-5-3-10(17)4-6-12/h3-6,11H,7-9H2,1-2H3,(H,18,21)
• InChI Key: UHKBXAUIMITNOB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCl)C(=O)NC1CC(=O)N(C1)C2=CC=C(C=C2)F
• Molecular Formula: C15H18ClFN2O2
• Molecular Weight: 312.76 g/mol

Description

This compound is a complex organic molecule that contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The presence of fluorophenyl and chloropropanamide functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly through a cyclization reaction, followed by various functional group interconversions.

Molecular Structure Analysis

The molecule contains a fluorine atom, which can participate in unique noncovalent interactions that influence the molecule’s three-dimensional shape and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in the molecule. For example, the amide group could participate in condensation reactions, and the fluorine atom could be involved in nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide could increase its solubility in polar solvents.

Scientific Research Applications

• Medicinal Chemistry and Drug Development Enzyme Inhibition: Researchers can explore its potential as an enzyme inhibitor. For instance, it could mimic natural substrates, aiding in the study of enzyme-substrate interactions.

Biochemical Studies and Enzyme Mechanisms

• Enzyme Active Sites : Use it as a probe to understand enzyme active sites. Its 3-chloro-4-fluorophenyl motif could establish favorable contacts with catalytic sites.

Plant Biology and Hormone Research

• Indole Derivatives : Investigate its effects on plant growth and development. Indole compounds, like indole-3-acetic acid, play crucial roles as plant hormones.

Future Directions

The potential applications of this compound would depend on its biological activity. Given the presence of a pyrrolidine ring, it could be of interest in the development of new pharmaceuticals.